![molecular formula C16H14N2O5 B2435459 Ethyl 3-(3-methylisoxazole-5-carboxamido)benzofuran-2-carboxylate CAS No. 946286-60-8](/img/structure/B2435459.png)
Ethyl 3-(3-methylisoxazole-5-carboxamido)benzofuran-2-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 3-(3-methylisoxazole-5-carboxamido)benzofuran-2-carboxylate, also known as EMIQ, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic properties. EMIQ belongs to the class of benzofuran compounds, which have been studied for their anti-inflammatory, antioxidant, and anticancer properties.
Scientific Research Applications
Synthetic Methodologies and Intermediate Applications
Ethyl 3-(3-methylisoxazole-5-carboxamido)benzofuran-2-carboxylate and related compounds have been synthesized through various chemical reactions, serving as key intermediates in the production of pharmacologically relevant molecules. For instance, novel series of dihydro benzofuro[3,2-e]isoxazolo[4,5-b]azepin-5(5aH)-ones have been synthesized from precursors including 3,5-dimethyl-4-nitroisoxazole. These compounds were subsequently evaluated for their antimicrobial, anti-inflammatory, and analgesic activities, showcasing significant potential in medicinal chemistry (Rajanarendar et al., 2013).
Antitumor and Antimicrobial Properties
Further research has highlighted the antitumor activity of related benzofuran derivatives, such as 2-beta-D-ribofuranosylselenazole-4-carboxamide and its derivatives. These compounds were found to be cytotoxic toward various cancer cell lines and effective against specific carcinoma models in mice (Srivastava & Robins, 1983). This indicates the potential use of ethyl 3-(3-methylisoxazole-5-carboxamido)benzofuran-2-carboxylate derivatives in the development of new antitumor agents.
Drug Synthesis and Pharmacological Screening
The synthesis of polyfunctionalized benzofuran derivatives, including benzofuran-4(5H)-ones and cinnoline-4-carboxamides, has been achieved through efficient domino strategies. These compounds have been subjected to pharmacological screening for various activities, indicating the versatility of ethyl 3-(3-methylisoxazole-5-carboxamido)benzofuran-2-carboxylate derivatives in drug discovery (Ma et al., 2014).
Biological Evaluation and Drug Development
An efficient synthesis and biological screening of benzofuran and benzo[d]isothiazole derivatives for Mycobacterium tuberculosis DNA GyrB inhibition have been reported. This showcases the application of ethyl 3-(3-methylisoxazole-5-carboxamido)benzofuran-2-carboxylate derivatives in the development of new treatments for tuberculosis, emphasizing the compound's role in addressing global health challenges (Reddy et al., 2014).
Mechanism of Action
Target of Action
It’s worth noting that compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors , which could suggest a similar behavior for this compound.
Mode of Action
Similar compounds have been shown to interact with their targets, leading to various biological activities .
Result of Action
Compounds with similar structures have shown a range of biological activities, including antiviral, anti-inflammatory, and anticancer effects .
properties
IUPAC Name |
ethyl 3-[(3-methyl-1,2-oxazole-5-carbonyl)amino]-1-benzofuran-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2O5/c1-3-21-16(20)14-13(10-6-4-5-7-11(10)22-14)17-15(19)12-8-9(2)18-23-12/h4-8H,3H2,1-2H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QYHRJTCOEIQAIO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C2=CC=CC=C2O1)NC(=O)C3=CC(=NO3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.